Cas no 939757-85-4 (1-(benzyloxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 939757-85-4
• MF: C₁₉H₁₇Cl₂NO₄
• MW: 394.248583555222
• CID: 6277472
• PubChem ID: 16244055
• Update Time: 2025-06-08

1-(benzyloxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid
• 4-(2,4-dichlorophenyl)pyrrolidine-1,3-dicarboxylic acid 1-benzyl ester
• 1-[(BENZYLOXY)CARBONYL]-4-(2,4-DICHLOROPHENYL)PYRROLIDINE-3-CARBOXYLIC ACID
• EN300-1454346
• 4-(2,4-dichloro-phenyl)-pyrrolidine-1,3-dicarboxylicacid1-benzylester
• 939757-85-4

• Inchi： 1S/C19H17Cl2NO4/c20-13-6-7-14(17(21)8-13)15-9-22(10-16(15)18(23)24)19(25)26-11-12-4-2-1-3-5-12/h1-8,15-16H,9-11H2,(H,23,24)
• InChI Key： MBEBRPRYMYAXGA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1CN(C(=O)OCC2C=CC=CC=2)CC1C(=O)O)Cl

Computed Properties

• Exact Mass: 393.0534634g/mol
• Monoisotopic Mass: 393.0534634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(benzyloxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 939757-85-4)

1-(benzyloxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 939757-85-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in drug discovery and medicinal chemistry. The presence of the benzyloxycarbonyl (Cbz) protecting group and the 2,4-dichlorophenyl moiety makes it a valuable intermediate for constructing complex molecules with potential biological activity.

In recent years, the demand for pyrrolidine-based scaffolds has surged due to their prominence in developing small-molecule therapeutics targeting neurological disorders, inflammation, and metabolic diseases. Researchers are particularly interested in the 3-carboxylic acid functional group of this compound, as it offers opportunities for further derivatization, such as amide bond formation or esterification, to enhance drug-like properties. The CAS No. 939757-85-4 is frequently referenced in patents and academic literature related to protease inhibitors and GPCR modulators, aligning with current trends in precision medicine.

The synthesis of 1-(benzyloxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid typically involves multi-step organic reactions, including Pd-catalyzed cross-coupling and asymmetric hydrogenation. Its structural complexity has also made it a subject of interest in computational chemistry studies, where researchers employ molecular docking and QSAR modeling to predict its interactions with biological targets. These methodologies address common search queries like "pyrrolidine derivatives in drug design" or "Cbz-protected amino acid applications," reflecting the compound's relevance in modern research.

From an industrial perspective, CAS No. 939757-85-4 is often procured by contract research organizations (CROs) and pharmaceutical companies engaged in high-throughput screening campaigns. Its stability under ambient conditions and solubility in polar organic solvents (e.g., DMSO, methanol) facilitate its use in combinatorial chemistry libraries. Notably, the 2,4-dichlorophenyl group contributes to enhanced lipophilicity, a property frequently explored in optimizing blood-brain barrier permeability—a hot topic in CNS drug development forums.

Quality control of this compound involves advanced analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy, ensuring compliance with stringent regulatory standards. Environmental and safety assessments confirm its compatibility with green chemistry principles, another trending focus area among synthetic chemists. As the pharmaceutical industry shifts toward fragment-based drug discovery, intermediates like 1-(benzyloxy)carbonyl-4-(2,4-dichlorophenyl)pyrrolidine-3-carboxylic acid gain prominence for their modular structural features.

In summary, 939757-85-4 represents a critical building block in contemporary organic synthesis, bridging academic innovation and industrial applications. Its design aligns with emerging trends such as AI-assisted molecular optimization and sustainable catalysis, making it a recurring subject in scientific databases and search engine queries related to "heterocyclic compound synthesis" or "pharmaceutical intermediates market." Future research may explore its utility in bioconjugation or as a precursor for peptidomimetics, further expanding its scientific footprint.